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Compound of Interest

Compound Name: TG6-10-1

Cat. No.: B15617686

For researchers, scientists, and drug development professionals utilizing TG6-10-1, a potent
and selective EP2 receptor antagonist, understanding the proper disposal procedures is crucial
for maintaining laboratory safety and environmental responsibility. While TG6-10-1 is not
classified as a hazardous substance under REACH regulations, necessitating a specific safety
data sheet for disposal, adherence to best practices for chemical and laboratory waste
management is essential.[1][2]

TG6-10-1 is a cell-permeable, 3-acryl-acrylamide derivative with a molecular weight of 448.43.
[3] It is typically supplied as a white powder and is soluble in DMSO.[3] These characteristics
inform the appropriate streams for its disposal.

Quantitative Data Summary

For clarity and easy comparison, the pertinent details of TG6-10-1 are summarized in the table
below.
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Property Value Source
(E)-N-(2-(2-
) (trifluoromethyl)-1H-indol-1- ) )
Chemical Name Sigma-Aldrich

ylethyl)-3-(3,4,5-

trimethoxyphenyl)acrylamide

CAS Number 1415716-58-3 Sigma-Aldrich[3]
Molecular Formula C23H23F3N204 Sigma-Aldrich[3]
Molecular Weight 448.43 g/mol Sigma-Aldrich[3]
Appearance White powder Sigma-Aldrich[3]
Solubility DMSO: 100 mg/mL Sigma-Aldrich[3]

Not a hazardous substance
Hazard Classification according to Regulation (EC) Merck Millipore[1][2]
No. 1907/2006 (REACH)

Storage Temperature 2-8°C Sigma-Aldrich[3]

Experimental Protocols for Disposal

Given that TG6-10-1 is not deemed hazardous, the primary goal for its disposal is to prevent its
release into the environment and to manage the associated waste streams (e.g., solvents,
contaminated labware) appropriately. The following protocols are based on general laboratory
waste guidelines.

Disposal of Unused Solid TG6-10-1

o Waste Collection: Collect any unused or expired solid TG6-10-1 in a clearly labeled, sealed
container. The label should include the chemical name and quantity.

» Waste Stream: Dispose of the container in the non-hazardous chemical waste stream.
Consult your institution's specific guidelines for non-hazardous solid waste disposal.

Disposal of TG6-10-1 Solutions (e.g., in DMSO)
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» Waste Collection: Collect solutions of TG6-10-1 in a designated, sealed, and properly
labeled waste container for chemical waste. The label must clearly indicate the contents,
including the solvent (e.g., "TG6-10-1 in DMSQO").

e Solvent Considerations: Since DMSO is a common solvent for TG6-10-1, the waste should
be managed as a chemical waste stream, adhering to your institution's procedures for
flammable or combustible solvent waste.

» Avoid Drain Disposal: Do not dispose of TG6-10-1 solutions down the drain.

Disposal of Contaminated Labware

o Sharps: Needles, syringes, and other sharps contaminated with TG6-10-1 should be placed
in a designated sharps container for proper disposal.

o Glassware and Plasticware: Contaminated glassware and plasticware (e.g., pipette tips,
centrifuge tubes) should be collected in a designated container for solid laboratory waste. If
the items are not broken, they can be rinsed with an appropriate solvent (e.g., ethanol) to
remove residual TG6-10-1, and the rinsate should be collected as chemical waste. The
cleaned labware can then be disposed of according to standard laboratory procedures.

Visualizing the Disposal Workflow

To provide a clear, at-a-glance understanding of the disposal process, the following diagram
illustrates the decision-making and steps involved.
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Caption: Disposal workflow for various forms of TG6-10-1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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